Cas no 494839-71-3 (Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)-)

• Product Name: Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)-
• CAS No: 494839-71-3
• MF: C₁₁H₁₂ClNO₄S₂
• MW: 321.80027961731
• CID: 1522513
• PubChem ID: 20930636
• Update Time: 2025-04-21

Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)-
• AKOS001944845
• 2-Chloro-5-(4-thiomorpholinylsulfonyl)benzoic acid
• CCG-175447
• Oprea1_587277
• SCHEMBL4713654
• DB-192689
• 494839-71-3

• Inchi： 1S/C11H12ClNO4S2/c12-10-2-1-8(7-9(10)11(14)15)19(16,17)13-3-5-18-6-4-13/h1-2,7H,3-6H2,(H,14,15)
• InChI Key： QOZOZFLEBQVHEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 320.98976
• Monoisotopic Mass: 320.9896279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 74.68